Cas no 1249699-11-3 (4-methylcyclohexane-1-sulfonamide, Mixture of diastereomers)

• Product Name: 4-methylcyclohexane-1-sulfonamide, Mixture of diastereomers
• CAS No: 1249699-11-3
• MF: C₇H₁₅NO₂S
• MW: 177.2645008564
• MDL: MFCD16671950
• CID: 5231649
• PubChem ID: 50987784
• Update Time: 2025-11-02

4-methylcyclohexane-1-sulfonamide, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 4-methylcyclohexane-1-sulfonamide
• AT20824
• 4-methylcyclohexane-1-sulfonamide, Mixture of diastereomers

• MDL： MFCD16671950
• Inchi： 1S/C7H15NO2S/c1-6-2-4-7(5-3-6)11(8,9)10/h6-7H,2-5H2,1H3,(H2,8,9,10)
• InChI Key： GWRYNBJTZAHSDO-UHFFFAOYSA-N
• SMILES： S(C1CCC(C)CC1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 209
• XLogP3: 1
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 4-methylcyclohexane-1-sulfonamide, Mixture of diastereomers

4-Methylcyclohexane-1-sulfonamide (CAS No. 1249699-11-3): A Comprehensive Overview of Its Properties and Applications

4-Methylcyclohexane-1-sulfonamide, a mixture of diastereomers with the CAS number 1249699-11-3, is an important chemical compound in the field of organic chemistry and pharmaceutical research. This sulfonamide derivative has garnered significant attention due to its unique structural features and potential applications in various industries. The compound's molecular formula is C7H15NO2S, and it belongs to the class of cyclohexane sulfonamides, which are known for their versatility in chemical synthesis and drug development.

The 4-methylcyclohexane-1-sulfonamide mixture exhibits interesting stereochemical properties due to the presence of diastereomers. These structural variations can lead to different physical and chemical behaviors, making the compound particularly valuable for researchers studying stereoselective reactions. Recent trends in chemical research have shown increased interest in such chiral sulfonamides, as they often serve as key intermediates in the synthesis of biologically active molecules.

One of the most notable characteristics of CAS 1249699-11-3 is its potential application in pharmaceutical chemistry. Sulfonamide compounds have historically played crucial roles in drug discovery, and this particular derivative may offer new opportunities for developing novel therapeutic agents. Current research hotspots in medicinal chemistry, such as the development of targeted therapies and small molecule inhibitors, often utilize similar structural motifs. The methylcyclohexane sulfonamide scaffold could potentially be modified to create compounds with specific biological activities.

In the field of material science, 4-methylcyclohexane-1-sulfonamide (1249699-11-3) has shown promise as a building block for advanced materials. Its unique combination of hydrophobic cyclohexane ring and polar sulfonamide group makes it interesting for designing functional materials with specific surface properties. Researchers are particularly interested in how the diastereomeric mixture might influence material characteristics at the molecular level.

The synthesis and purification of 4-methylcyclohexane sulfonamide require specialized knowledge in organic chemistry techniques. Modern synthetic approaches often focus on developing more efficient and environmentally friendly methods, aligning with the current emphasis on green chemistry principles. The compound's stereochemical complexity presents both challenges and opportunities for process optimization, a topic of great interest in industrial chemistry circles.

Analytical characterization of CAS 1249699-11-3 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and chromatographic methods. These analytical challenges reflect broader trends in chemical analysis, where there's growing demand for more sophisticated methods to characterize complex mixtures. The ability to distinguish between the different diastereomers of 4-methylcyclohexane-1-sulfonamide is particularly important for quality control in research and potential industrial applications.

From a commercial perspective, the market for specialized sulfonamide derivatives like 4-methylcyclohexane-1-sulfonamide has been steadily growing. Pharmaceutical companies and research institutions are increasingly seeking unique chemical building blocks for drug discovery programs. The compound's CAS number 1249699-11-3 has become an important identifier in chemical databases and procurement systems, reflecting its established position in the research chemical market.

Safety considerations for handling 4-methylcyclohexane-1-sulfonamide mixture follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper chemical safety practices should always be observed when working with any laboratory chemical. This aligns with current industry focus on responsible research practices and workplace safety standards.

The future research directions for 4-methylcyclohexane-1-sulfonamide (1249699-11-3) may include exploring its potential as a chiral auxiliary or catalyst in asymmetric synthesis, investigating its biological activity profile, or developing novel materials based on its unique molecular structure. These potential applications connect with several cutting-edge research areas in chemistry, including catalysis, medicinal chemistry, and materials science.

For researchers interested in obtaining CAS 1249699-11-3, it's important to work with reputable chemical suppliers who can provide proper documentation regarding the compound's diastereomeric ratio and purity specifications. The quality of the 4-methylcyclohexane sulfonamide mixture can significantly impact experimental results, especially in studies where stereochemistry plays a crucial role.

In conclusion, 4-methylcyclohexane-1-sulfonamide represents an interesting case study in how relatively simple organic molecules can have diverse applications across multiple scientific disciplines. Its CAS number 1249699-11-3 serves as an important reference point for researchers investigating this compound and related cyclohexane sulfonamide derivatives. As chemical research continues to advance, compounds like this diastereomeric mixture will likely play increasingly important roles in both academic and industrial settings.